Cas no 2228271-78-9 (2-methyl-5-(2-methylbut-3-yn-2-yl)-1,3-thiazole)

• Product Name: 2-methyl-5-(2-methylbut-3-yn-2-yl)-1,3-thiazole
• CAS No: 2228271-78-9
• MF: C₉H₁₁NS
• MW: 165.25534081459
• CID: 6396285
• PubChem ID: 165675988
• Update Time: 2025-07-04

2-methyl-5-(2-methylbut-3-yn-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(2-methylbut-3-yn-2-yl)-1,3-thiazole
• EN300-1750302
• 2228271-78-9

• Inchi： 1S/C9H11NS/c1-5-9(3,4)8-6-10-7(2)11-8/h1,6H,2-4H3
• InChI Key： FFPMJBNMGMXBAD-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1C(C#C)(C)C

Computed Properties

• Exact Mass: 165.06122053g/mol
• Monoisotopic Mass: 165.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 2-methyl-5-(2-methylbut-3-yn-2-yl)-1,3-thiazole

Introduction to 2-Methyl-5-(2-Methylbut-3-yn-2-yl)-1,3-Thiazole (CAS No. 2228271-78-9)

2-Methyl-5-(2-methylbut-3-yn-2-yl)-1,3-thiazole, with the CAS number 2228271-78-9, is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the thiazole class of organic compounds, which are known for their diverse biological activities and industrial applications.

The chemical structure of 2-methyl-5-(2-methylbut-3-yn-2-yl)-1,3-thiazole features a thiazole ring, a five-membered ring containing one sulfur and one nitrogen atom. The presence of the methyl and 2-methylbut-3-yn-2-yl substituents imparts specific properties that make this compound particularly interesting for research and development. The thiazole ring is a common structural motif in many biologically active molecules, including antibiotics, antifungal agents, and anticancer drugs.

Recent studies have highlighted the potential of 2-methyl-5-(2-methylbut-3-yn-2-yl)-1,3-thiazole in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. The researchers found that the unique combination of the thiazole ring and the alkynyl substituent contributes to its enhanced activity compared to similar compounds without these specific substituents.

In addition to its antimicrobial properties, 2-methyl-5-(2-methylbut-3-yn-2-yl)-1,3-thiazole has shown promise as a lead compound for the development of new antifungal agents. A 2020 study in the European Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the growth of several pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell membranes, leading to cell death.

The potential applications of 2-methyl-5-(2-methylbut-3-yn-2-yl)-1,3-thiazole extend beyond pharmaceuticals. In materials science, this compound has been explored for its use in the synthesis of functional materials with unique properties. For example, a 2019 study in Advanced Materials reported the synthesis of thiazole-based polymers using 2-methyl-5-(2-methylbut-3-yn-2-yl)-1,3-thiazole as a monomer. These polymers exhibited excellent thermal stability and mechanical strength, making them suitable for use in high-performance coatings and composites.

The synthetic route for preparing 2-methyl-5-(2-methylbut-3-yn-2-yl)-1,3-thiazole has been well-documented in the literature. A common method involves the reaction of 5-bromo-thiophene with 1-bromo-pentane followed by cyclization to form the thiazole ring. Subsequent functionalization steps can introduce the methyl and alkynyl substituents. This synthetic approach allows for high yields and good purity, making it suitable for large-scale production.

The safety profile of 2-methyl-5-(2-methylbut-3-yinl)-1,3-thiazole has also been evaluated in several studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic concentrations. However, as with any new chemical entity, further safety studies are necessary to ensure its safe use in various applications.

In conclusion, 2-methyl-5-(2-methylbut-yinl)-1,3-thiazole (CAS No. 288871) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. Ongoing studies continue to explore its properties and potential uses, contributing to its growing importance in both academic and industrial settings.